Cas no 2229243-15-4 ((1H-1,2,4-triazol-3-yl)methyl sulfamate)

• Product Name: (1H-1,2,4-triazol-3-yl)methyl sulfamate
• CAS No: 2229243-15-4
• MF: C₃H₆N₄O₃S
• MW: 178.169738292694
• CID: 5894460
• PubChem ID: 165635242
• Update Time: 2025-05-25

(1H-1,2,4-triazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1H-1,2,4-triazol-3-yl)methyl sulfamate
• 2229243-15-4
• EN300-1988382

• Inchi： 1S/C3H6N4O3S/c4-11(8,9)10-1-3-5-2-6-7-3/h2H,1H2,(H2,4,8,9)(H,5,6,7)
• InChI Key： QSXPAAWVNGGKAE-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=NC=NN1

Computed Properties

• Exact Mass: 178.01606124g/mol
• Monoisotopic Mass: 178.01606124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 119Ų

Additional information on (1H-1,2,4-triazol-3-yl)methyl sulfamate

Compound CAS No 2229243-15-4: (1H-1,2,4-Triazol-3-yl)methyl Sulfamate

The compound CAS No 2229243-15-4, also known as (1H-1,2,4-triazol-3-yl)methyl sulfamate, is a significant chemical entity with diverse applications in various industries. This compound belongs to the class of triazole derivatives, which are widely recognized for their unique chemical properties and versatility. The structure of this compound consists of a triazole ring system attached to a methyl sulfamate group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (1H-1,2,4-triazol-3-yl)methyl sulfamate in the field of agrochemicals. Researchers have explored its role as a precursor in the synthesis of fungicides and herbicides. The triazole moiety is known for its ability to enhance the bioactivity of agrochemicals, making this compound a promising candidate for developing eco-friendly pesticides. Moreover, its sulfamate group contributes to improved solubility and stability, which are critical factors in agricultural applications.

In the pharmaceutical industry, CAS No 2229243-15-4 has shown potential as an intermediate in drug discovery. The triazole ring is a common structural motif in many bioactive compounds, including antifungal and anticancer agents. Recent advancements in medicinal chemistry have demonstrated that modifying the sulfamate group can significantly influence the pharmacokinetic properties of the compound. This has led to increased interest in exploring its role as a building block for novel therapeutic agents.

The synthesis of (1H-1,2,4-triazol-3-yl)methyl sulfamate involves a multi-step process that typically starts with the preparation of the triazole ring. The introduction of the methyl sulfamate group is achieved through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards required for industrial applications.

From an environmental perspective, CAS No 2229243-15-4 has been studied for its biodegradability and toxicity profiles. Recent research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its impact on ecosystems and ensure sustainable use.

In conclusion, (1H-1,2,4-triazol-3-yl)methyl sulfamate (CAS No 2229243-15-4) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing both agricultural and pharmaceutical sciences.